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Compound of Interest

Compound Name: Amiridin

Cat. No.: B1672103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Amiridin hydrochloride, also known as Ipidacrine hydrochloride, is a compound of significant

interest in neuroscience and pharmacology. It is recognized as a reversible cholinesterase

inhibitor, which enhances cognitive function by increasing the levels of the neurotransmitter

acetylcholine. This document provides a comprehensive overview of its chemical structure,

physicochemical properties, and relevant experimental methodologies.

Chemical Structure and Identification
Amiridin hydrochloride possesses a unique tricyclic structure. Chemically, it is the

hydrochloride salt of 9-amino-2,3,5,6,7,8-hexahydro-1H-cyclopenta[b]quinoline.[1][2]

IUPAC Name: 2,3,5,6,7,8-hexahydro-1H-cyclopenta[b]quinolin-9-amine;hydrochloride[1][3]

CAS Number: 90043-86-0[1][4]

Synonyms: Ipidacrine hydrochloride, Axamon, Neuromidin, NIK-247[1][5]

Canonical SMILES: C1CCC2=C(C1)C(=C3CCCC3=N2)N.Cl[3][4][5]

InChI Key: FERZJAONQGPFCU-UHFFFAOYSA-N[1][3]

The core of the molecule is a quinoline system fused with a cyclopentane ring, with an amine

group at the 9-position. The hydrochloride salt form enhances its solubility and stability for
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pharmaceutical applications.

Physicochemical Properties
The chemical and physical properties of Amiridin and its hydrochloride salt have been

computationally predicted and experimentally determined. The following table summarizes key

quantitative data.

Property Value Source

Molecular Formula C₁₂H₁₇ClN₂ [1][5][6]

Molecular Weight 224.73 g/mol [1][3][4][5]

Exact Mass 224.1080262 Da [1][4]

Appearance Powder [6]

Boiling Point (base) 368°C at 760 mmHg [4]

Flash Point (base) 204°C [4]

LogP (base) 3.41450 [4]

Hydrogen Bond Donor Count 2 [4]

Hydrogen Bond Acceptor

Count
2 [4]

Rotatable Bond Count 0 [4]

Topological Polar Surface Area 38.9 Å² [1]

Storage Temperature 2°C - 8°C

Mechanism of Action: Cholinesterase Inhibition
Amiridin hydrochloride's primary mechanism of action involves the potent and reversible

inhibition of acetylcholinesterase (AChE), the enzyme responsible for the breakdown of

acetylcholine in the synaptic cleft. By inhibiting AChE, Amiridin increases the concentration

and duration of action of acetylcholine, leading to enhanced cholinergic neurotransmission.

This is particularly relevant in conditions characterized by a deficit in cholinergic function, such
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as Alzheimer's disease. Additionally, some sources describe it as a potent inhibitor of dipeptidyl

peptidase-4 (DPP-IV) enzymes.[6]
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Mechanism of Amiridin HCl as a cholinesterase inhibitor.

Experimental Protocols
This section details generalized methodologies for the synthesis and analysis of Amiridin
hydrochloride, based on established chemical principles and analytical techniques for similar

compounds.

The synthesis of amidine hydrochlorides can often be achieved via the Pinner reaction.[7] This

method involves the acid-catalyzed reaction of a nitrile with an alcohol to form an imino ether

hydrochloride (Pinner salt), which is then treated with an amine.

Protocol:

Step 1: Formation of Imino Ether Hydrochloride:
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A suitable nitrile precursor is dissolved in an anhydrous alcohol (e.g., ethanol).

The solution is cooled in an ice bath and saturated with dry hydrogen chloride (HCl) gas.

The reaction mixture is sealed and allowed to stand at a controlled temperature (e.g., 0-

5°C) until the precipitation of the imino ether hydrochloride is complete.

The solid product is isolated by filtration, washed with anhydrous ether, and dried under

vacuum.

Step 2: Ammonolysis to Amidine Hydrochloride:

The imino ether hydrochloride from Step 1 is suspended in a solution of ethanol saturated

with ammonia.

The mixture is stirred at room temperature in a sealed vessel until the reaction is complete

(monitored by TLC or HPLC).

The resulting amidine hydrochloride is often accompanied by ammonium chloride as a

byproduct.

The product is isolated by filtration or evaporation of the solvent. Purification can be

achieved by recrystallization from a suitable solvent system (e.g., ethanol/ether).[7]

A reversed-phase HPLC (RP-HPLC) method can be developed for the accurate quantification

of Amiridin hydrochloride in bulk materials or pharmaceutical formulations. The following

protocol is a representative method based on procedures for similar amine hydrochlorides.[8]

[9]

Protocol:

Chromatographic Conditions:

Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[8]

Mobile Phase: A mixture of an aqueous buffer and an organic solvent. For example, 0.05

M disodium hydrogen phosphate (pH adjusted to 6.0 with phosphoric acid) and acetonitrile

in a 55:45 (v/v) ratio.[8]
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Flow Rate: 1.0 mL/min.

Detection: UV detection at 240 nm.[8]

Column Temperature: 25°C.

Injection Volume: 20 µL.

Preparation of Standard Solution:

Accurately weigh approximately 10 mg of Amiridin hydrochloride reference standard and

transfer to a 100 mL volumetric flask.

Dissolve in and dilute to volume with the mobile phase to obtain a stock solution of 100

µg/mL.

Prepare a series of working standard solutions by further diluting the stock solution with

the mobile phase to achieve concentrations ranging from 1.0 to 50.0 µg/mL.

Preparation of Sample Solution:

For a bulk powder, accurately weigh an amount equivalent to 10 mg of Amiridin
hydrochloride and prepare a 100 µg/mL solution as described for the standard solution.

Filter the final solution through a 0.45 µm syringe filter before injection.[9]

Analysis and Quantification:

Inject the standard solutions to generate a calibration curve by plotting peak area against

concentration.

Inject the sample solution and determine its concentration from the calibration curve.
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General workflow for HPLC analysis of Amiridin HCl.

Conclusion
Amiridin hydrochloride is a well-characterized molecule with a defined chemical structure and

a clear mechanism of action as a cholinesterase inhibitor. Its physicochemical properties make

it suitable for pharmaceutical development. The synthesis and analytical protocols outlined in
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this guide provide a foundation for researchers and drug development professionals working

with this compound. Further investigation into its broader pharmacological profile, including its

effects on DPP-IV, may reveal additional therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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